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Compound of Interest

Compound Name: Yoda2

Cat. No.: B15614596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Yoda2, a potent and selective agonist of

the mechanosensitive ion channel Piezo1, and its consequential effects on intracellular calcium

concentrations. This document details the quantitative aspects of Yoda2-induced calcium

influx, outlines the experimental methodologies for its study, and visualizes the underlying

signaling pathways and experimental workflows.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of Yoda2's effect on

intracellular calcium levels, primarily through its activation of the Piezo1 channel. These data

have been compiled from studies on human red blood cells, providing a comparative context

with the more established Piezo1 agonist, Yoda1.
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Parameter Yoda2 Value Yoda1 Value Cell Type Reference

EC50 (Patch

Clamp)
305 nM 1391 nM

Human Red

Blood Cells
[1]

EC50 (Calcium

Assay)
150 nM 600 nM

Overexpressed

mouse Piezo1
[2]

EC50

(Membrane

Hyperpolarizatio

n)

465 nM 305 nM
Human Red

Blood Cells
[1]

Table 1: Comparative Potency (EC50) of Yoda2 and Yoda1. EC50 values represent the

concentration of the agonist that produces 50% of the maximal response. Lower values

indicate higher potency.

Concentration
Percentage of
Responding
Cells (Yoda2)

Percentage of
Responding
Cells (Yoda1)

Cell Type Reference

41 nM ~1.75% ~1.16%
Human Red

Blood Cells
[1]

144 nM ~7.02% ~5.23%
Human Red

Blood Cells
[1]

442 nM ~14.04% ~9.30%
Human Red

Blood Cells
[1]

1330 nM ~17.54% ~15.12%
Human Red

Blood Cells
[1]

4000 nM ~17.54% ~17.44%
Human Red

Blood Cells
[1]

8000 nM ~18.13% ~20.35%
Human Red

Blood Cells
[1]
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Table 2: Concentration-Dependent Recruitment of Responding Cells. Data represents the

percentage of cells exhibiting a significant response to the agonist as determined by automated

patch clamp.[1]

Signaling Pathway
Yoda2 acts as a chemical agonist for the Piezo1 ion channel. Its binding to an allosteric site on

the channel lowers the energy barrier for channel opening, mimicking the effect of mechanical

stimulation.[3] This leads to a direct influx of cations, most notably Ca²⁺, down their

electrochemical gradient. The resulting increase in intracellular calcium can then trigger a

variety of downstream cellular signaling cascades.
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Start:
Cell Suspension

Wash Cells
(e.g., Tyrode Solution)

Load with Fluo-4 AM
(30 min at 37°C)

Wash to Remove
Excess Dye

Resuspend in Buffer

Acquire Baseline
Fluorescence

(Flow Cytometer)

Add Yoda2
(Desired Concentration)

Acquire Time-course
Fluorescence Data

Data Analysis:
- % Responding Cells

- Mean Fluorescence Intensity
- EC50 Calculation

End
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Start:
Single-Cell Suspension

Load Cells into
Automated Patch

Clamp System

Cell Capture and
Gigaseal Formation

Establish Whole-Cell
Configuration

Record Baseline
Currents

Apply Yoda2
(Increasing Concentrations)

Record Elicited
Ionic Currents

Data Analysis:
- Peak Current Amplitude
- Normalize to Baseline

- Hill Equation Fit
- EC50 Determination

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Piezo1 Channel Activators Yoda1 and Yoda2 in the Context of Red Blood Cells - PMC
[pmc.ncbi.nlm.nih.gov]

2. Improved PIEZO1 agonism through 4‐benzoic acid modification of Yoda1 - PMC
[pmc.ncbi.nlm.nih.gov]

3. A mechanism for the activation of the mechanosensitive Piezo1 channel by the small
molecule Yoda1 - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Agonist Yoda2: A Technical Guide to its Impact on
Intracellular Calcium Levels]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614596#yoda2-s-effect-on-intracellular-calcium-
levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15614596?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12384225/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12384225/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10952572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10952572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6776524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6776524/
https://www.benchchem.com/product/b15614596#yoda2-s-effect-on-intracellular-calcium-levels
https://www.benchchem.com/product/b15614596#yoda2-s-effect-on-intracellular-calcium-levels
https://www.benchchem.com/product/b15614596#yoda2-s-effect-on-intracellular-calcium-levels
https://www.benchchem.com/product/b15614596#yoda2-s-effect-on-intracellular-calcium-levels
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15614596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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